Cas no 1804832-17-4 (Methyl 3-iodo-4-methyl-6-(trifluoromethoxy)pyridine-2-carboxylate)

• Product Name: Methyl 3-iodo-4-methyl-6-(trifluoromethoxy)pyridine-2-carboxylate
• CAS No: 1804832-17-4
• MF: C₉H₇F₃INO₃
• MW: 361.056465387344
• CID: 4836160
• Update Time: 2025-10-29

Methyl 3-iodo-4-methyl-6-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-iodo-4-methyl-6-(trifluoromethoxy)pyridine-2-carboxylate

• Inchi： 1S/C9H7F3INO3/c1-4-3-5(17-9(10,11)12)14-7(6(4)13)8(15)16-2/h3H,1-2H3
• InChI Key： LVQIXBKIJQVLKA-UHFFFAOYSA-N
• SMILES： IC1C(C(=O)OC)=NC(=CC=1C)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 287
• XLogP3: 3.6
• Topological Polar Surface Area: 48.4

Additional information on Methyl 3-iodo-4-methyl-6-(trifluoromethoxy)pyridine-2-carboxylate

Methyl 3-iodo-4-methyl-6-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1804832-17-4): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-iodo-4-methyl-6-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1804832-17-4) is a highly versatile and significant intermediate in the field of pharmaceutical synthesis. This compound, characterized by its unique structural features, has garnered considerable attention due to its role in the development of various therapeutic agents. The presence of multiple functional groups, including an iodo substituent, a methyl group, and a trifluoromethoxy moiety, makes it a valuable building block for constructing complex molecular architectures.

The compound's structure is particularly noteworthy for its potential applications in medicinal chemistry. The iodo group at the 3-position provides a reactive site for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings. These reactions are widely employed in the synthesis of biaryl compounds, which are prevalent in many pharmacologically active molecules. Additionally, the methyl group at the 4-position and the trifluoromethoxy group at the 6-position contribute to the compound's electronic properties and influence its reactivity in subsequent synthetic steps.

In recent years, there has been a growing interest in the development of fluorinated compounds due to their enhanced metabolic stability and improved pharmacokinetic profiles. The incorporation of a trifluoromethoxy group into drug candidates has been shown to modulate receptor binding affinity and selectivity. This has led to numerous studies exploring the use of trifluoromethoxypyridine derivatives as key intermediates in drug discovery programs. Methyl 3-iodo-4-methyl-6-(trifluoromethoxy)pyridine-2-carboxylate exemplifies this trend, offering a convenient starting point for synthesizing fluorinated pyridine-based scaffolds.

The pharmaceutical industry has increasingly relied on advanced synthetic methodologies to streamline the production of complex molecules. Transition metal-catalyzed reactions have emerged as powerful tools for constructing intricate molecular structures efficiently. The reactivity of the iodo substituent in Methyl 3-iodo-4-methyl-6-(trifluoromethoxy)pyridine-2-carboxylate makes it an ideal candidate for such transformations. For instance, palladium-catalyzed cross-coupling reactions can be utilized to introduce diverse functional groups at different positions of the pyridine ring, thereby enabling the synthesis of structurally diverse libraries of compounds.

The compound's utility extends beyond its role as a synthetic intermediate. It has been explored in various preclinical studies as a precursor for developing novel therapeutic agents. Researchers have leveraged its structural features to design molecules with potential applications in oncology, neurology, and anti-inflammatory therapies. The trifluoromethoxy group, in particular, has been shown to enhance binding interactions with biological targets, leading to improved drug efficacy.

The synthesis of Methyl 3-iodo-4-methyl-6-(trifluoromethoxy)pyridine-2-carboxylate involves a multi-step process that requires careful optimization to ensure high yield and purity. Common synthetic routes include halogenation reactions followed by functional group transformations such as methylation and etherification. Advances in catalytic systems have enabled more efficient and sustainable synthetic pathways, reducing waste and improving overall process economics.

In conclusion, Methyl 3-iodo-4-methyl-6-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1804832-17-4) is a crucial intermediate in modern pharmaceutical synthesis. Its unique structural features make it an invaluable tool for medicinal chemists seeking to develop novel therapeutic agents. The ongoing research into fluorinated compounds and transition metal-catalyzed reactions highlights the compound's significance in advancing drug discovery efforts worldwide.